Cas no 6029-58-9 ((2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)
6029-58-9 structure
Product Name:(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
CAS No:6029-58-9
MF:C17H15FO2
MW:270.298208475113
CID:1619284
PubChem ID:5346500
Update Time:2025-04-21
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
- (E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
- 1607062-56-5
- ZINC05073254
- AKOS000432091
- DTXSID70417343
- Z46048814
- MFCD01204727
- 6029-58-9
- BIM-0041525.P001
-
- Inchi： 1S/C17H15FO2/c1-2-20-16-10-3-13(4-11-16)5-12-17(19)14-6-8-15(18)9-7-14/h3-12H,2H2,1H3/b12-5+
- InChI Key： LZQVJXFFBXSFMM-LFYBBSHMSA-N
- SMILES： FC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)OCC)=O
Computed Properties
- Exact Mass: 270.10565
- Monoisotopic Mass: 270.10560788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194170-2g |
(2E)-3-(4-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 98% | 2g |
￥4686.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194170-10g |
(2E)-3-(4-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 98% | 10g |
￥7172.00 | 2024-05-07 | |
| A2B Chem LLC | AJ25388-1g |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 95+% | 1g |
$628.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25388-2g |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 95+% | 2g |
$830.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25388-5g |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 95+% | 5g |
$1134.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25388-10g |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 95+% | 10g |
$1337.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25388-25g |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 95+% | 25g |
$1944.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25388-50g |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 95+% | 50g |
$2855.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25388-100g |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
6029-58-9 | 95+% | 100g |
$4037.00 | 2024-04-19 |
(2E)-3-(4-ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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